N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-methylbenzamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-methylbenzamide
• InChI: InChI=1S/C22H29N3O2/c1-17-6-4-5-7-20(17)22(26)23-16-21(25-14-12-24(2)13-15-25)18-8-10-19(27-3)11-9-18/h4-11,21H,12-16H2,1-3H3,(H,23,26)
• InChI Key: BOTPDBMUDTXYMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC(C2=CC=C(C=C2)OC)N3CCN(CC3)C
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-methylbenzamide is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is also known as LY-404,039 or simply LY404039. It belongs to the class of compounds known as 5-HT6 receptor antagonists.

Scientific Research Applications

Receptor Binding Studies

Dopamine D4 Ligand

A study highlighted the synthesis and testing of new 1-aryl-4-alkylpiperazines, including N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-methylbenzamide, for their binding affinity at cloned human dopamine D4 and D2 receptor subtypes. This compound demonstrated a significant affinity for dopamine D4 receptors with selectivity over D2, serotonin 5-HT1A, and adrenergic alpha1 receptors, indicating its potential for dopamine receptor-related studies (Perrone et al., 1998).

Antimicrobial Screening

Antibacterial and Antifungal Activity

Another research focused on the synthesis and antimicrobial screening of derivatives incorporating the thiazole ring. The compounds, including this compound, were tested for in vitro antibacterial activity against various bacteria and fungi. The study suggested that these compounds might provide valuable therapeutic interventions for microbial diseases, highlighting their antimicrobial potential (Desai et al., 2013).

Synthesis and Characterization

Automated Synthesis and Purification

Research on the efficient synthesis method for rapid and high-yield automated synthesis of related compounds, such as 4-(2′-methoxyphenyl)-1-[2′-(N-2″-pyridinyl)-p-[18F]fluorobenzamido]ethylpiperazine, was conducted. This study is crucial for developing radiotracers for PET imaging, demonstrating the compound's role in advancing neuroimaging techniques (Hayashi et al., 2012).

Pharmacological Evaluations

Anticonvulsant Activity

A series of 4-aminobenzamides, including this compound, were prepared and evaluated for their anticonvulsant effects. These compounds demonstrated significant potential against seizures, indicating their importance in the development of new anticonvulsant drugs (Clark et al., 1984).